3-Bromo-5-(pyrazin-2-yl)pyridin-2(1H)-one

• CAS RN: 89996-17-8
• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol
• IUPAC Name: 3-bromo-5-pyrazin-2-yl-1H-pyridin-2-one
• InChI: InChI=1S/C9H6BrN3O/c10-7-3-6(4-13-9(7)14)8-5-11-1-2-12-8/h1-5H,(H,13,14)
• InChI Key: JEQJFGXKMZUSHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=CNC(=O)C(=C2)Br

Description

3-Bromo-5-(pyrazin-2-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H6BrN3O and its molecular weight is 252.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-5-(pyrazin-2-yl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-5-(pyrazin-2-yl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3 ml of bromine are added to a stirred suspension of 5-(2-pyrazinyl)-2(1H)-pyridone (9.0 g) in 300 ml of glacial acetic acid warmed to a temperature of 50° C. The mixture is stirred at RT overnight, cooled in an ice bath to 16° C. and filtered. The filtered yellow solid is suspended in 100 ml of distilled H2O, to which sodium bisulfite is gradually added until the solid appears tan. A saturated potassium carbonate solution is slowly added until the pH is adjusted to 7.4, and the suspension is filtered. The filtered solid is washed with H2O and dried under high vacuum at 100° C. for 4 hours, giving the desired 3-bromo-5-(2-pyrazinyl)-2(1H)-pyridone which is recrystallized from methanol, M.P. >250° C.